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2-(3-((2-oxopropyl)sulfonyl)-4-n-propoxy-5-(3-hydroxypropoxy)phenyl)-5-(3,4,5-trimethoxyphenyl)tetra 2-(3-((2-oxopropyl)sulfonyl)-4-n-propoxy-5-(3-hydroxypropoxy)phenyl)-5-(3,4,5-trimethoxyphenyl)tetra
Brand Name: Vulcanchem
CAS No.: 140705-10-8
VCID: VC0119572
InChI: InChI=1S/C28H38O10S/c1-6-11-37-28-25(36-12-7-10-29)15-20(16-26(28)39(31,32)17-18(2)30)22-9-8-21(38-22)19-13-23(33-3)27(35-5)24(14-19)34-4/h13-16,21-22,29H,6-12,17H2,1-5H3/t21-,22-/m0/s1
SMILES: CCCOC1=C(C=C(C=C1S(=O)(=O)CC(=O)C)C2CCC(O2)C3=CC(=C(C(=C3)OC)OC)OC)OCCCO
Molecular Formula: C28H38O10S
Molecular Weight: 566.7 g/mol

2-(3-((2-oxopropyl)sulfonyl)-4-n-propoxy-5-(3-hydroxypropoxy)phenyl)-5-(3,4,5-trimethoxyphenyl)tetra

CAS No.: 140705-10-8

Main Products

VCID: VC0119572

Molecular Formula: C28H38O10S

Molecular Weight: 566.7 g/mol

2-(3-((2-oxopropyl)sulfonyl)-4-n-propoxy-5-(3-hydroxypropoxy)phenyl)-5-(3,4,5-trimethoxyphenyl)tetra - 140705-10-8

CAS No. 140705-10-8
Product Name 2-(3-((2-oxopropyl)sulfonyl)-4-n-propoxy-5-(3-hydroxypropoxy)phenyl)-5-(3,4,5-trimethoxyphenyl)tetra
Molecular Formula C28H38O10S
Molecular Weight 566.7 g/mol
IUPAC Name 1-[3-(3-hydroxypropoxy)-2-propoxy-5-[(2S,5S)-5-(3,4,5-trimethoxyphenyl)oxolan-2-yl]phenyl]sulfonylpropan-2-one
Standard InChI InChI=1S/C28H38O10S/c1-6-11-37-28-25(36-12-7-10-29)15-20(16-26(28)39(31,32)17-18(2)30)22-9-8-21(38-22)19-13-23(33-3)27(35-5)24(14-19)34-4/h13-16,21-22,29H,6-12,17H2,1-5H3/t21-,22-/m0/s1
Standard InChIKey LIUJFXKHVUKCCX-VXKWHMMOSA-N
Isomeric SMILES CCCOC1=C(C=C(C=C1S(=O)(=O)CC(=O)C)[C@@H]2CC[C@H](O2)C3=CC(=C(C(=C3)OC)OC)OC)OCCCO
SMILES CCCOC1=C(C=C(C=C1S(=O)(=O)CC(=O)C)C2CCC(O2)C3=CC(=C(C(=C3)OC)OC)OC)OCCCO
Canonical SMILES CCCOC1=C(C=C(C=C1S(=O)(=O)CC(=O)C)C2CCC(O2)C3=CC(=C(C(=C3)OC)OC)OC)OCCCO
Synonyms 1-IPHTF
2-(3-((2-oxopropyl)sulfonyl)-4-n-propoxy-5-(3-hydroxypropoxy)phenyl)-5-(3,4,5-trimethoxyphenyl)tetrahydrafuran
PubChem Compound 197443
Last Modified Nov 11 2021
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